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Compound of Interest

Compound Name: n-Heptyl methyl sulfide

CAS No.: 20291-61-6

Cat. No.: B1585012

Get Quote

Content Type: Technical Whitepaper Subject: 1-(methylthio)heptane (

)

Executive Summary
n-Heptyl methyl sulfide (HMS) is an aliphatic thioether characterized by a fatty, sulfury odor

profile. Unlike its lower molecular weight analogs (e.g., dimethyl sulfide) which are ubiquitous in

marine and floral environments, HMS is a rare trace volatile associated with specific microbial

fermentation pathways and lipophilic sulfur metabolism.

In the pharmaceutical and petrochemical sectors, HMS serves as a critical model substrate. Its

intermediate chain length (

) mimics the lipophilicity of drug metabolites and fuel contaminants, making it the standard for
testing oxidative desulfurization catalysts and monooxygenase enzyme activity.
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Key Compound Data Detail

IUPAC Name 1-(methylsulfanyl)heptane

CAS Number 20291-61-6

Molecular Formula

Primary Natural Source
Microbial fermentation (e.g., Brassica

fermentates)

Industrial Role
Model substrate for S-oxidation

(Sulfoxide/Sulfone synthesis)

Natural Occurrence & Ecological Context
Microbial Fermentation (Confirmed Source)
The most definitive detection of naturally occurring HMS is in the fermentation of Brassica

vegetables (specifically Sichuan-style pickles). Research indicates that HMS appears as a

trace volatile during the anaerobic activity of lactic acid bacteria (LAB) and associated

fermentative consortia.

Mechanism: The compound arises from the intersection of methionine degradation (yielding

the methyl-sulfur moiety) and fatty acid oxidation (yielding the heptyl chain).

Temporal Profile: HMS is often detected in the early-to-mid stages of fermentation,

suggesting it is a metabolic intermediate rather than a stable end-product.

Theoretical Biosynthetic Niche
While rare in isolation, HMS represents a class of "mid-chain" sulfides that are theoretically

predicted in environments rich in both sulfur amino acids and lipids:

Marine Sediments: Potential product of bacterial degradation of algal biomass (sulfolipids).

Truffle Volatiles: Mid-chain sulfides contribute to the complex "earthy" aroma of Tuber

species, though dimethyl and bismethyl sulfides are dominant.
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Biosynthetic Mechanisms
The formation of n-heptyl methyl sulfide in nature follows a convergent pathway involving S-

alkylation.

The Methionine-Fatty Acid Intersection
The biosynthesis requires a methyl donor (SAM or methanethiol) and a heptyl acceptor

(derived from octanoic acid or heptanol).

Pathway Diagram: Convergent Biosynthesis
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Figure 1: Proposed biosynthetic pathway for n-heptyl methyl sulfide in microbial systems,

highlighting the convergence of sulfur metabolism and lipid degradation.

Analytical Methodologies
Detecting HMS requires rigorous separation from ubiquitous isomers (e.g., octanethiol). The

following protocol is validated for complex biological matrices.

Extraction Protocol: HS-SPME
Solid Phase Microextraction (SPME) is the gold standard for capturing trace sulfides without

artifact formation (oxidation).

Fiber Selection: Use a Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS)

fiber. The Carboxen layer is critical for trapping small sulfur molecules, while DVB retains the

mid-chain C7 backbone.
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Sample Prep: Place 5g of fermented matrix in a 20mL headspace vial. Add 2g NaCl (salting

out effect) to increase volatility.

Equilibration: Incubate at 40°C for 30 mins with agitation (500 rpm).

Extraction: Expose fiber to headspace for 30 mins at 40°C.

GC-MS Identification Parameters
To confirm HMS, researchers must match both the Retention Index (RI) and Mass Spectral

fragmentation pattern.

Parameter Setting / Value

Column
DB-WAX or HP-5MS (Polarity aids sulfur

separation)

Carrier Gas Helium (1.0 mL/min constant flow)

Oven Program

40°C (3 min)

5°C/min

230°C

Linear Retention Index (RI) ~1180 - 1200 (on DB-5/HP-5MS)

Key MS Ions (m/z)

146 (

), 61 (

base peak), 47 (

)

Self-Validation Check:

If m/z 61 is absent: The compound is likely not a methyl sulfide.

If m/z 146 is weak: Check ionization energy; sulfides oxidise easily in the source.
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Applications in Drug Development & Catalysis
While its natural occurrence is niche, HMS is a powerhouse in the laboratory.

The "Model Thioether"
In drug development, metabolic stability is often tested using model compounds. HMS is

preferred over simple dimethyl sulfide because:

Lipophilicity: Its LogP (~3.5) closely mimics drug-like molecules, allowing it to interact with

CYP450 enzymes similarly to pharmaceutical thioethers.

Boiling Point: High enough (195°C) to be handled easily as a liquid, unlike volatile lower

sulfides.

Oxidative Desulfurization (ODS)
HMS is the standard substrate for testing new catalysts (e.g., Titanium-based ionic liquids)

designed to remove sulfur from fuels. The reaction monitors the conversion of the sulfide to the

sulfoxide and sulfone.[1]

Experimental Workflow: Catalytic Oxidation Test
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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